Tylogenin

• CAS RN: 135247-46-0
• Molecular Formula: C17H19N3O6S3
• Molecular Weight: 534.6 g/mol
• IUPAC Name: [(1R,2R,4bR,8R,9S)-1,8-diacetyloxy-2-[(2R)-2-methoxy-2-methyl-5-oxofuran-3-yl]-2,4b-dimethyl-7-oxo-3,4,4a,5,6,8,8a,9,10,10a-decahydro-1H-phenanthren-9-yl] acetate
• InChI: InChI=1S/C28H38O10/c1-14(29)35-20-12-17-18(26(4)11-9-19(32)24(23(20)26)36-15(2)30)8-10-27(5,25(17)37-16(3)31)21-13-22(33)38-28(21,6)34-7/h13,17-18,20,23-25H,8-12H2,1-7H3/t17?,18?,20-,23?,24-,25+,26+,27+,28+/m0/s1
• InChI Key: RTKXYQUBRFXSOY-RCJOAVMUSA-N
• Isomeric SMILES: CC(=O)O[C@H]1CC2[C@H]([C@@](CCC2[C@@]3(C1[C@H](C(=O)CC3)OC(=O)C)C)(C)C4=CC(=O)O[C@@]4(C)OC)OC(=O)C
• SMILES: CC(=O)OC1CC2C(CCC(C2OC(=O)C)(C)C3=CC(=O)OC3(C)OC)C4(C1C(C(=O)CC4)OC(=O)C)C
• synonyms: tylogenin

Description

Tylogenin is a natural compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a triterpenoid saponin that is found in various plant species, including the roots of Tylophora indica and Tylophora asthmatica. Tylogenin has been shown to possess a wide range of biological activities, including anti-inflammatory, antitumor, and immunomodulatory effects.

Mechanism of Action

The mechanism of action of tylogenin is not fully understood, but it is believed to act through various pathways. It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), and to activate anti-inflammatory pathways, such as the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.
Biochemical and Physiological Effects:
Tylogenin has been shown to possess various biochemical and physiological effects. It has been shown to inhibit the production of reactive oxygen species (ROS) and to activate antioxidant pathways, such as the Nrf2 pathway. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using tylogenin in lab experiments is its natural origin, which makes it a safer alternative to synthetic compounds. However, one of the limitations of using tylogenin is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on tylogenin. One potential area of research is the development of tylogenin-based therapeutics for the treatment of inflammatory and autoimmune diseases. Another area of research is the investigation of the potential anticancer effects of tylogenin. Additionally, further studies are needed to fully understand the mechanism of action of tylogenin and its potential side effects.

Synthesis Methods

The synthesis of tylogenin can be achieved through various methods, including extraction from natural sources and chemical synthesis. The extraction of tylogenin from natural sources involves the use of solvents, such as ethanol, methanol, and water, to extract the compound from the plant material. Chemical synthesis of tylogenin involves the use of various chemical reactions, such as oxidation and reduction, to produce the compound.

Scientific Research Applications

Tylogenin has been extensively studied for its potential therapeutic applications. In particular, it has been shown to possess potent anti-inflammatory and immunomodulatory effects. These properties make it a promising candidate for the treatment of various inflammatory and autoimmune diseases, such as rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease.